(Z)-methyl 2-(6-methoxy-2-((3-phenoxypropanoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[6-methoxy-2-(3-phenoxypropanoylimino)-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C20H20N2O5S/c1-25-15-8-9-16-17(12-15)28-20(22(16)13-19(24)26-2)21-18(23)10-11-27-14-6-4-3-5-7-14/h3-9,12H,10-11,13H2,1-2H3
• InChI Key: RSMCMTXRCAYJDH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(C(=NC(=O)CCOC3=CC=CC=C3)S2)CC(=O)OC
• Molecular Formula: C20H20N2O5S
• Molecular Weight: 400.4 g/mol

Description

(Z)-methyl 2-(6-methoxy-2-((3-phenoxypropanoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C20H20N2O5S and its molecular weight is 400.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• (Z)-methyl 2-(6-methoxy-2-((3-phenoxypropanoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate and related compounds are often synthesized for various biological and chemical studies. For example, Uma et al. (2017) and Mohamed (2014) have synthesized similar benzo[d]thiazole derivatives and characterized their biological activities, indicating the compound's relevance in chemical synthesis and drug design research (Uma, Rajanna, Unnisa, & Saiprakash, 2017); (Mohamed, 2014).

Biological Activity Studies

• Derivatives of this compound show potential in biological activity studies. For instance, the synthesis and characterization of certain derivatives have revealed their toxicity to bacteria, demonstrating the compound's potential in antimicrobial research (Uma et al., 2017).

Potential in Drug Development

• Research into derivatives of this compound also extends to drug development, particularly in the field of antibiotics. For example, Liu Qian-chun (2010) and Tian Da-kui (2009) have worked on synthesizing intermediates for Cefixime, an antibiotic, using similar benzo[d]thiazole derivatives (Liu Qian-chun, 2010); (Tian Da-kui, 2009).

Exploration in Chemistry and Pharmacology

• The chemical versatility of this compound is also explored for its potential in the synthesis of various pharmacologically active derivatives. Research by Ali et al. (2012) and others reflects this compound's significance in the broader context of medicinal chemistry and pharmacology (Ali, Saeed, Abbas, Shahid, Bolte, & Iqbal, 2012).